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Compound of Interest

Compound Name: Topaz

Cat. No.: B1169500

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to address common issues encountered during Topaz particle picking in cryo-electron
microscopy (cryo-EM).

Frequently Asked Questions (FAQSs)

Q1: What is Topaz and how does it work?

Topaz is a particle picking pipeline that utilizes a convolutional neural network (CNN) to identify
particles in cryo-EM micrographs. It employs a positive-unlabeled learning approach, which
allows it to be trained on a small number of user-picked particles ("positives") without the need
for explicitly labeling "negative" examples (background).[1][2] This makes the training process
more efficient and less prone to bias. The trained model can then be used to automatically pick
particles from a large dataset.[2]

Q2: What are the key advantages of using Topaz?
Topaz offers several advantages over traditional particle picking methods:

 Increased particle yield: It can often identify a larger number of real particles, including those
with low signal-to-noise ratios (SNR).[1][3]

» Improved handling of challenging particles: Topaz is effective at picking non-globular, small,
asymmetric, and aggregated proteins.[1][2][3]
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o Reduced bias: The positive-unlabeled learning framework helps to decrease classification
bias.[1]

 Efficiency: It can be trained on a relatively small number of manually picked particles.[2][4]
Q3: How much training data is required for Topaz?

The amount of training data needed can vary depending on the complexity of the dataset.
However, a common recommendation is to manually pick between 500 and 2000 high-quality
particles from a representative set of 10-100 micrographs.[5][6][7][8] The key is to have a clean
and representative training set.[8]

Troubleshooting Guides
Problem 1: Poor Picking Results - High False Positives
or False Negatives

Cause: This is often due to a suboptimal training model, which can result from poor quality
training data or inappropriate training parameters.

Troubleshooting Steps:

o Curate Your Training Data: The single most critical factor for Topaz's performance is the
quality of the training data.[6]

o Manual Verification: Manually inspect your training particles to ensure they are well-
centered and do not include junk, ice contamination, or carbon edges.[5][6]

o Denoise for Picking: Consider using Topaz-Denoise on the micrographs before manual
picking to make particles more visible, especially those with low SNR or in challenging
orientations.[5][8]

o Representative Views: Ensure your training set includes all known particle views.[5]

o Optimize Training Parameters: Several parameters in the Topaz training job can be tuned to
improve performance.
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o Expected Number of Particles: This is a crucial parameter. Provide a reasonably accurate
estimate of the average number of particles per micrograph.[6][9] You can use the Topaz
Cross Validation job to optimize this parameter.[6][9]

o Downsampling Factor: Downsampling can improve performance and reduce memory
usage.[9] A factor of 8 is a good starting point for particles around the size of apoferritin
with a 1 A/pixel pixel size. Larger particles may benefit from a downsampling factor of 16,
while smaller particles may require a factor of 4.[5]

o Number of Epochs: While the default is 10, training for more epochs (e.g., 30) can
sometimes improve the model, especially with larger training sets.[7][10]

o Adjust Extraction Threshold: After picking, you can adjust the score threshold to balance
precision and recall. The topaz precision_recall_curve command can help in selecting an
optimal threshold.[11]

Problem 2: Topaz is Picking in Unwanted Areas (e.g.,
Carbon Edges, Aggregates)

Cause: The training data may contain examples of particles in or near these undesirable areas,
leading the model to learn to pick them.

Troubleshooting Steps:

o Clean the Training Set: Meticulously remove any training particles located on carbon edges
or within aggregates.[6] Even a few bad examples can negatively impact the model.[8]

» Refine Initial Picks: If your training set was generated from a previous automated picking
round (e.g., template picking), be sure to rigorously clean it through 2D classification and
manual inspection before using it to train Topaz.[6][7]

Problem 3: Slow Processing Speed During Training or
Extraction

Cause: Slowdowns can be due to hardware configuration issues or processing a large number
of micrographs without parallelization.
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Troubleshooting Steps:

» Verify GPU Configuration: Topaz is significantly faster when using a properly configured
GPU. If it's running on the CPU, it will be very slow.[5]

o Downsample Micrographs: As mentioned previously, downsampling reduces the
computational load.[9][12]

o Parallelize Extraction: For large datasets, split the micrographs into smaller batches and run
multiple Topaz Extract jobs in parallel using the same trained model.[12]

Problem 4: Inconsistent Results Between Different
Training Runs

Cause: Variations in the initial training particles can lead to different trained models with
different picking behaviors.

Troubleshooting Steps:

o Standardize the Training Set: For consistency, use the same high-quality, manually curated
training set for all related experiments.

o Parameter Consistency: Ensure that all training parameters are kept consistent between
runs unless a specific parameter is being intentionally varied for optimization.

» Combine Particle Sets: If different models pick distinct but valid particle populations, you can
merge the resulting particle sets and remove duplicates.[13]

Experimental Protocols

Protocol 1: Preparing a High-Quality Training Set for
Topaz

» Select Representative Micrographs: Choose 10-100 high-quality micrographs that are

representative of your entire dataset in terms of particle distribution and ice thickness.[5]

+ (Optional) Denoise Micrographs: Run the Topaz Denoise job on the selected micrographs to
improve particle visibility for manual picking.[5][8]
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e Manual Picking: Manually pick approximately 500-2000 particles, ensuring they are well-
centered and cover all particle orientations.[6][7][8] Do not pick junk, aggregates, or particles
on carbon.

o Use for Training: Use these manually picked coordinates and the corresponding raw (not
denoised) micrographs as input for the Topaz Train job.[5]

Data Presentation

Table 1: Recommended Topaz Training Parameters (Starting Points)

Recommended
Parameter Notes
Value/Range

Start with 8 for typical
) datasets. Use a lower value for
Downsampling Factor 4-16 ) )
smaller particles and a higher

value for larger particles.[5]

Provide a reasonable estimate
Expected Number of Particles Dataset-dependent of the average number of

particles per micrograph.[9][14]

The default is 10, but more
Number of Epochs 10-30 epochs may be beneficial for

larger datasets.[7][10]

Smaller values may improve
Minibatch Size 64 - 256 accuracy at the cost of longer

training times.[9]

) Can be optimized using the
Learning Rate 0.0001 - 0.001 S
Topaz Cross Validation job.[9]

This parameter is in
o ] ) downsampled pixels and
Training Radius 1 - 3 pixels ] S
typically works well within this

range.[5]
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Visualizations

Topaz Particle Picking Troubleshooting Flowchart

Start: Poor Picking Results

Action: Manually clean
training data. Remove junk,
aggregates, and carbon picks.

Action: Use Topaz Cross
Validation to optimize
‘Expected Number of Particles'.
Adjust downsampling.

Action: Use precision-recall
curve to select an
optimal threshold.

Good Picking Results

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1169500?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Caption: Troubleshooting flowchart for poor Topaz picking results.

General Topaz Particle Picking Workflow

1. Manual Picking

(Small, Representative Subset)

2. Topaz Train

Trained Model

| Full Micrograph Dataset |

3. Topaz Extract

Picked Particles

4. Downstream Processing
(2D/3D Classification, etc.)

Click to download full resolution via product page

Caption: A diagram illustrating the general workflow for Topaz particle picking.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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